Abstract

Preparation of 1-azulenyl ketones was achieved by metal-free hydration of 1-azulenylalkynes using trifluoroacetic acid as a Brønsted acid in good to excellent yields. The reaction was accomplished at a relatively low temperature with complete regioselectivity and compatibility of several functional groups.
